![molecular formula C14H10BrNO2S2 B297025 5-bromo-N-(1-naphthyl)-2-thiophenesulfonamide](/img/structure/B297025.png)
5-bromo-N-(1-naphthyl)-2-thiophenesulfonamide
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Overview
Description
5-bromo-N-(1-naphthyl)-2-thiophenesulfonamide, also known as BNTS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. BNTS is a member of the thiophene family of compounds, which are known for their diverse biological activities. In
Mechanism of Action
The mechanism of action of 5-bromo-N-(1-naphthyl)-2-thiophenesulfonamide involves its ability to selectively inhibit the activity of TRPC6 channels. TRPC6 channels are a type of ion channel that allows the influx of calcium ions into cells. By inhibiting the activity of these channels, this compound can modulate calcium signaling in cells, which can have various downstream effects on cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in cells and organisms. In vitro studies have demonstrated that this compound can inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death. In vivo studies have shown that this compound can reduce blood pressure in animal models of hypertension, suggesting a potential role in the treatment of cardiovascular diseases.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 5-bromo-N-(1-naphthyl)-2-thiophenesulfonamide in lab experiments is its selectivity for TRPC6 channels. This allows researchers to selectively modulate calcium signaling in cells, without affecting other calcium channels or cellular processes. However, one limitation of using this compound is its relatively low potency, which can require high concentrations of the compound to achieve the desired effect.
Future Directions
There are several future directions for research on 5-bromo-N-(1-naphthyl)-2-thiophenesulfonamide. One potential area of investigation is the development of more potent analogs of this compound, which could be used to achieve the desired effect at lower concentrations. Additionally, further studies are needed to elucidate the downstream effects of modulating TRPC6 channels with this compound, particularly in the context of cancer and cardiovascular diseases. Finally, the development of novel drug delivery systems for this compound could enhance its therapeutic potential in these diseases.
Synthesis Methods
The synthesis of 5-bromo-N-(1-naphthyl)-2-thiophenesulfonamide involves the reaction of 5-bromo-2-thiophenesulfonyl chloride with 1-naphthylamine in the presence of a base. The reaction is typically carried out in an organic solvent, such as dichloromethane or chloroform. The resulting product is a white to light yellow powder, which can be purified using various chromatographic techniques.
Scientific Research Applications
5-bromo-N-(1-naphthyl)-2-thiophenesulfonamide has been extensively studied for its potential applications in various fields of scientific research. One of the primary uses of this compound is as a tool for studying the role of calcium signaling in cells. This compound has been shown to selectively inhibit the activity of a specific calcium channel, known as TRPC6, which has been implicated in various physiological processes, including smooth muscle contraction and cell proliferation.
Properties
Molecular Formula |
C14H10BrNO2S2 |
---|---|
Molecular Weight |
368.3 g/mol |
IUPAC Name |
5-bromo-N-naphthalen-1-ylthiophene-2-sulfonamide |
InChI |
InChI=1S/C14H10BrNO2S2/c15-13-8-9-14(19-13)20(17,18)16-12-7-3-5-10-4-1-2-6-11(10)12/h1-9,16H |
InChI Key |
GMRBQKDHVPASFX-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C=CC=C2NS(=O)(=O)C3=CC=C(S3)Br |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2NS(=O)(=O)C3=CC=C(S3)Br |
Origin of Product |
United States |
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